Cas no 1788561-00-1 (3-(2,4-dioxopyrimidin-1-yl)-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)propanamide)

3-(2,4-Dioxopyrimidin-1-yl)-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)propanamide is a heterocyclic compound featuring a uracil-derived pyrimidine dione moiety linked to an imidazothiazole-substituted phenyl group via a propanamide bridge. This structure suggests potential applications in medicinal chemistry, particularly as a scaffold for kinase inhibition or nucleic acid targeting due to its dual heterocyclic systems. The pyrimidine dione component may confer hydrogen-bonding interactions, while the imidazothiazole moiety could enhance binding affinity to biological targets. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound's stability and solubility profile support its utility in biochemical assays and structure-activity relationship studies.
3-(2,4-dioxopyrimidin-1-yl)-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)propanamide structure
1788561-00-1 structure
Product Name:3-(2,4-dioxopyrimidin-1-yl)-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)propanamide
CAS No:1788561-00-1
MF:C18H15N5O3S
MW:381.408401727676
CID:5366538
Update Time:2025-10-28

3-(2,4-dioxopyrimidin-1-yl)-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-(2,4-dioxopyrimidin-1-yl)-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)propanamide
    • Inchi: 1S/C18H15N5O3S/c24-15(5-7-22-8-6-16(25)21-17(22)26)19-13-4-2-1-3-12(13)14-11-23-9-10-27-18(23)20-14/h1-4,6,8-11H,5,7H2,(H,19,24)(H,21,25,26)
    • InChI Key: VXRQLDALWRJNQG-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1C1=CN2C=CSC2=N1)(=O)CCN1C(=O)NC(=O)C=C1

3-(2,4-dioxopyrimidin-1-yl)-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)propanamide Pricemore >>

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3-(2,4-dioxopyrimidin-1-yl)-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)propanamide Related Literature

Additional information on 3-(2,4-dioxopyrimidin-1-yl)-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)propanamide

3-(2,4-Dioxopyrimidin-1-yl)-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)propanamide: A Comprehensive Overview

3-(2,4-Dioxopyrimidin-1-yl)-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)propanamide is a complex organic compound with the CAS number 1788561-00-1. This compound has garnered significant attention in the scientific community due to its unique structural features and potential applications in various fields, including drug discovery and materials science. The molecule combines a dioxopyrimidine core with an imidazo[2,1-b][1,3]thiazole moiety, creating a structure that exhibits intriguing chemical and biological properties.

The dioxopyrimidine ring system is a well-known scaffold in medicinal chemistry, often associated with bioactivity and stability. In this compound, the dioxopyrimidine is connected to a propanamide group, which further enhances its versatility. The presence of the imidazo[2,1-b][1,3]thiazole ring introduces additional functionality, including potential hydrogen bonding capabilities and aromaticity. This combination makes the compound a promising candidate for exploring interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the importance of heterocyclic compounds like imidazo[2,1-b][1,3]thiazole in drug design. These rings are known for their ability to modulate pharmacokinetic properties and improve bioavailability. In the context of 3-(2,4-dioxopyrimidin-1-yl)-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)propanamide, researchers have explored its potential as a lead compound in the development of novel therapeutic agents. Preclinical data suggest that this compound may exhibit activity against certain disease states, particularly those involving inflammation and oxidative stress.

The synthesis of 3-(2,4-dioxopyrimidin-1-yl)-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)propanamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the dioxopyrimidine ring through cyclization reactions and the subsequent coupling with the imidazothiazole moiety via amide bond formation. The optimization of these steps has been critical in achieving high yields and maintaining the integrity of the compound's structure.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to inhibit certain kinases makes it a valuable tool in cancer research. Additionally, its unique electronic properties have led to investigations into its use as a component in advanced materials such as semiconductors and sensors. These diverse applications underscore the importance of studying compounds like 3-(2,4-dioxopyrimidin-1-yl)-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)propanamide in both academic and industrial settings.

From an environmental perspective, understanding the degradation pathways of CAS No 1788561-00-1 is crucial for assessing its impact on ecosystems. Recent studies have focused on identifying microbial communities capable of metabolizing this compound under various conditions. These findings not only contribute to our knowledge of environmental chemistry but also inform strategies for waste management and pollution control.

In conclusion,3-(2,4-dioxopyrimidin-1-yl)-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)propanamide (CAS No 1788561-00-) represents a fascinating intersection of organic chemistry and biological activity. Its structural complexity and functional diversity make it a valuable subject for further research across multiple disciplines.

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